Cas no 2411241-68-2 (1-Methyl-4-[[2-(naphthalen-2-yloxymethyl)aziridin-1-yl]methyl]pyrazole)

1-Methyl-4-[[2-(naphthalen-2-yloxymethyl)aziridin-1-yl]methyl]pyrazole is a specialized heterocyclic compound featuring a pyrazole core functionalized with a naphthalene-linked aziridine moiety. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly for ring-opening reactions or as a building block in pharmaceutical and agrochemical research. The naphthalene group enhances lipophilicity, while the aziridine ring offers strain-driven reactivity for selective modifications. Its well-defined molecular architecture allows for precise functionalization, enabling applications in drug discovery and material science. The compound’s stability under controlled conditions further supports its utility in complex synthetic pathways.
1-Methyl-4-[[2-(naphthalen-2-yloxymethyl)aziridin-1-yl]methyl]pyrazole structure
2411241-68-2 structure
Product Name:1-Methyl-4-[[2-(naphthalen-2-yloxymethyl)aziridin-1-yl]methyl]pyrazole
CAS No:2411241-68-2
MF:C18H19N3O
MW:293.362963914871
CID:5355108
Update Time:2025-06-11

1-Methyl-4-[[2-(naphthalen-2-yloxymethyl)aziridin-1-yl]methyl]pyrazole Chemical and Physical Properties

Names and Identifiers

    • Z3991661379
    • 1-Methyl-4-[[2-(naphthalen-2-yloxymethyl)aziridin-1-yl]methyl]pyrazole
    • 1-methyl-4-({2-[(naphthalen-2-yloxy)methyl]aziridin-1-yl}methyl)-1H-pyrazole
    • Inchi: 1S/C18H19N3O/c1-20-10-14(9-19-20)11-21-12-17(21)13-22-18-7-6-15-4-2-3-5-16(15)8-18/h2-10,17H,11-13H2,1H3
    • InChI Key: HLNYITZHCXGCSZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC2C=CC=CC=2C=1)CC1CN1CC1C=NN(C)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 377
  • XLogP3: 2.8
  • Topological Polar Surface Area: 30.1

1-Methyl-4-[[2-(naphthalen-2-yloxymethyl)aziridin-1-yl]methyl]pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7559014-1.0g
1-methyl-4-({2-[(naphthalen-2-yloxy)methyl]aziridin-1-yl}methyl)-1H-pyrazole
2411241-68-2 95.0%
1.0g
$0.0 2025-02-24

1-Methyl-4-[[2-(naphthalen-2-yloxymethyl)aziridin-1-yl]methyl]pyrazole Related Literature

Additional information on 1-Methyl-4-[[2-(naphthalen-2-yloxymethyl)aziridin-1-yl]methyl]pyrazole

Comprehensive Overview of 1-Methyl-4-[[2-(naphthalen-2-yloxymethyl)aziridin-1-yl]methyl]pyrazole (CAS No. 2411241-68-2)

The compound 1-Methyl-4-[[2-(naphthalen-2-yloxymethyl)aziridin-1-yl]methyl]pyrazole (CAS No. 2411241-68-2) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a pyrazole core linked to a naphthalene moiety via an aziridine bridge, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for pharmaceutical intermediates and biologically active compounds.

In recent years, the demand for heterocyclic compounds like 1-Methyl-4-[[2-(naphthalen-2-yloxymethyl)aziridin-1-yl]methyl]pyrazole has surged due to their versatility in drug discovery. The pyrazole ring, a common motif in FDA-approved drugs, is known for its ability to modulate biological activity. Meanwhile, the naphthalene group contributes to enhanced lipophilicity, which can improve cell membrane permeability—a critical factor in drug delivery systems. This combination of features positions the compound as a valuable tool for targeted therapy research.

The synthesis of CAS No. 2411241-68-2 involves multi-step organic reactions, often starting from readily available precursors like 2-naphthol and aziridine derivatives. Optimizing the yield and purity of this compound is a hot topic in green chemistry, as researchers seek to minimize waste and reduce the use of hazardous reagents. Innovations in catalytic methods and microwave-assisted synthesis have been explored to streamline production, aligning with the global push for sustainable chemical processes.

From a structure-activity relationship (SAR) perspective, the aziridine ring in 1-Methyl-4-[[2-(naphthalen-2-yloxymethyl)aziridin-1-yl]methyl]pyrazole is of particular interest. Aziridines are known for their reactivity, enabling further functionalization to create libraries of derivatives for high-throughput screening. This adaptability makes the compound a focal point in fragment-based drug design, where small molecular fragments are combined to develop novel therapeutics. Additionally, its potential as a kinase inhibitor scaffold has been hypothesized, given the prevalence of pyrazole-based inhibitors in oncology research.

Beyond pharmaceuticals, CAS No. 2411241-68-2 has potential applications in advanced materials. The naphthalene moiety’s aromaticity and planar structure could contribute to the development of organic semiconductors or fluorescent probes. Researchers are investigating its incorporation into polymeric materials to enhance thermal stability or optical properties. Such interdisciplinary applications highlight the compound’s versatility and align with the growing trend of convergence science.

In the context of intellectual property, 1-Methyl-4-[[2-(naphthalen-2-yloxymethyl)aziridin-1-yl]methyl]pyrazole has been referenced in several patents related to small-molecule therapeutics and material science innovations. Its proprietary status in certain jurisdictions underscores its commercial viability. For laboratories and manufacturers, sourcing high-purity CAS No. 2411241-68-2 is crucial, driving discussions around supply chain transparency and quality control standards in the fine chemicals industry.

As the scientific community continues to explore the potential of 1-Methyl-4-[[2-(naphthalen-2-yloxymethyl)aziridin-1-yl]methyl]pyrazole, its role in addressing contemporary challenges—from drug-resistant infections to energy-efficient materials—remains a compelling area of study. Future research may focus on computational modeling to predict its interactions with biological targets or scalable synthesis routes to meet industrial demand. With its multifaceted applications, this compound exemplifies the intersection of innovation and practical utility in modern chemistry.

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